11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC16286254
InChI: InChI=1S/C14H14N2O/c1-9-14-12(7-4-8-13(14)17)16-11-6-3-2-5-10(11)15-9/h2-3,5-6,15H,4,7-8H2,1H3
SMILES:
Molecular Formula: C14H14N2O
Molecular Weight: 226.27 g/mol

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

CAS No.:

Cat. No.: VC16286254

Molecular Formula: C14H14N2O

Molecular Weight: 226.27 g/mol

* For research use only. Not for human or veterinary use.

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one -

Specification

Molecular Formula C14H14N2O
Molecular Weight 226.27 g/mol
IUPAC Name 6-methyl-5,8,9,10-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C14H14N2O/c1-9-14-12(7-4-8-13(14)17)16-11-6-3-2-5-10(11)15-9/h2-3,5-6,15H,4,7-8H2,1H3
Standard InChI Key TXBVCNSAVJODKO-UHFFFAOYSA-N
Canonical SMILES CC1=C2C(=NC3=CC=CC=C3N1)CCCC2=O

Introduction

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e] diazepin-1-one is a complex organic compound belonging to the dibenzo[b,e] diazepine family. Its structure consists of a diazepine ring fused with two benzene rings, along with a methyl group at the eleventh position. This unique structure contributes to its distinct chemical and biological properties.

Chemical Reactions

Reaction TypeReagentConditions
OxidationPotassium permanganateAcidic medium
ReductionHydrogen gas + palladium catalystStandard conditions
SubstitutionHalogens (e.g., chlorine)Lewis acid catalyst

These reactions highlight the compound's chemical reactivity and potential for modification.

Biological Activity and Potential Applications

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e] diazepin-1-one exhibits significant biological activity, primarily due to its interactions with biological macromolecules such as proteins and nucleic acids. It may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. This compound is studied for its potential pharmacological properties, including anxiolytic activity.

Comparison with Similar Compounds

Compound NameStructural FeaturesBiological Activity
11-Methyl-3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e] diazepin-1-oneSimilar diazepine structure; different phenyl substitutionAnxiolytic
11-(2-Chlorophenyl)-7,8-dimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e] diazepin-1-oneContains methyl groups at positions 7 and 8Sedative
10-Benzyl-11-(2-chlorophenyl)-3-methyl-2,3-dihydro-1H-dibenzo[b,e] diazepin-1-oneBenzyl substitution; altered pharmacokineticsAntidepressant
7-Methyl-11-(phenyl)-2H-dibenzo[b,e] diazepin-1-oneMethyl substitution; simpler structureAntimicrobial

These comparisons highlight the diversity of biological activities within the dibenzo[b,e] diazepine class, influenced by specific structural modifications.

Research and Development

Research into 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e] diazepin-1-one focuses on understanding its interactions with biological targets and its therapeutic potential. Further studies are needed to elucidate its mechanism of action fully and to explore its applications in medicine and other fields.

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